Cas no 1263280-03-0 (3-(3-Bromophenyl)-1-ethylpyrrolidine)

• Product Name: 3-(3-Bromophenyl)-1-ethylpyrrolidine
• CAS No: 1263280-03-0
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• CID: 1030939
• PubChem ID: 46941946
• Update Time: 2025-06-26

3-(3-Bromophenyl)-1-ethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromophenyl)-1-ethylpyrrolidine
• Pyrrolidine, 3-(3-bromophenyl)-1-ethyl-
• 1263280-03-0
• DTXSID60677499
• AKOS015899451

• Inchi： 1S/C12H16BrN/c1-2-14-7-6-11(9-14)10-4-3-5-12(13)8-10/h3-5,8,11H,2,6-7,9H2,1H3
• InChI Key： ZKLFJQPUTPGIOF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1CN(CC)CC1

Computed Properties

• Exact Mass: 253.04661g/mol
• Monoisotopic Mass: 253.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 3.2Ų

Additional information on 3-(3-Bromophenyl)-1-ethylpyrrolidine

3-(3-Bromophenyl)-1-Ethylpyrrolidine: A Comprehensive Overview

3-(3-Bromophenyl)-1-ethylpyrrolidine, with the CAS number 1263280-03-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines, which are cyclic amines with a wide range of biological activities. The presence of a bromine atom and an ethyl group on the pyrrolidine ring imparts unique chemical and pharmacological properties to this molecule, making it a valuable candidate for various applications.

The bromophenyl substituent in 3-(3-Bromophenyl)-1-ethylpyrrolidine plays a crucial role in its reactivity and biological activity. Bromine, being a halogen, can participate in various chemical reactions such as nucleophilic substitution and elimination processes. This makes the compound useful in synthetic chemistry as an intermediate for the preparation of more complex molecules. Additionally, the bromine atom can influence the compound's solubility, stability, and interaction with biological targets.

The ethylpyrrolidine moiety is another key feature of this compound. Pyrrolidines are known for their ability to form hydrogen bonds and their flexibility, which allows them to adopt various conformations. The ethyl group adds bulk and hydrophobicity to the molecule, potentially affecting its membrane permeability and binding affinity to receptors. These properties make 3-(3-Bromophenyl)-1-ethylpyrrolidine an interesting candidate for drug discovery and development.

Recent studies have explored the potential therapeutic applications of 3-(3-Bromophenyl)-1-ethylpyrrolidine. One notable area of research is its use as a lead compound for developing new drugs targeting neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent activity against certain neurotransmitter receptors, suggesting its potential as a treatment for conditions such as Parkinson's disease and Alzheimer's disease.

In another study, researchers investigated the anti-inflammatory properties of 3-(3-Bromophenyl)-1-ethylpyrrolidine. The results showed that this compound could effectively inhibit the production of pro-inflammatory cytokines in vitro, indicating its potential use in treating inflammatory diseases such as rheumatoid arthritis. The mechanism of action is believed to involve the modulation of signaling pathways involved in inflammation.

The pharmacokinetic profile of 3-(3-Bromophenyl)-1-ethylpyrrolidine has also been studied to understand its behavior in biological systems. Research has shown that this compound has good oral bioavailability and a favorable distribution profile, which are important factors for drug development. However, further studies are needed to optimize its pharmacokinetic properties and ensure its safety and efficacy in clinical settings.

In addition to its therapeutic potential, 3-(3-Bromophenyl)-1-ethylpyrrolidine has been used as a tool compound in chemical biology research. Its unique structure allows it to serve as a scaffold for designing molecules with specific biological activities. For example, chemists have used this compound as a starting point to synthesize analogs with enhanced potency or selectivity for particular targets.

The synthesis of 3-(3-Bromophenyl)-1-ethylpyrrolidine has been well-documented in the literature. One common approach involves the reaction of 3-bromoaniline with ethyl acrylate followed by cyclization under appropriate conditions. This method provides high yields and good purity, making it suitable for large-scale production. Alternative synthetic routes have also been developed to improve efficiency and reduce costs.

In conclusion, 3-(3-Bromophenyl)-1-ethylpyrrolidine (CAS number 1263280-03-0) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with valuable properties that make it suitable for various biological studies and drug development efforts. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its significance in the field.